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Compound of Interest

Compound Name:
3-Chloro-6-fluoro-2-nitrobenzoic

acid

CAS No.: 1807238-17-0

Cat. No.: B2358023

Get Quote

Executive Summary
3-Chloro-6-fluoro-2-nitrobenzoic acid (CAS: 1807238-17-0) represents a high-value "push-

pull" aromatic scaffold. Its utility stems from the unique orthogonal reactivity of its substituents:

a nitro group at position 2 that electronically activates the adjacent chlorine at position 3 for

nucleophilic aromatic substitution (

), while the fluorine at position 6 remains relatively stable or serves as a secondary
functionalization site. This guide details the structural causality governing its reactivity,
synthesis verification, and analytical profiling.
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Property Data

IUPAC Name 3-Chloro-6-fluoro-2-nitrobenzoic acid

Molecular Formula

Molecular Weight 219.55 g/mol

Key Functionality Electrophile, Anthranilic Acid Precursor

Predicted pKa ~1.5 - 2.0 (Acidified by ortho-F and ortho-Nitro)

Structural Integrity & Electronic Map
Understanding the electronic distribution is critical for predicting side reactions during scale-up.

Electronic Effects & Reactivity
The molecule features a tetrasubstituted benzene ring where steric crowding and electronic

withdrawal compete.

The Nitro Effect (Position 2): The nitro group is the strongest electron-withdrawing group

(EWG) on the ring. It exerts a strong inductive (-I) and mesomeric (-M) effect. Crucially, it

activates the ortho-chlorine (C3) and para-fluorine (C6) positions toward nucleophilic attack.

The Halogen Dichotomy:

C3-Chlorine: Located ortho to the nitro group. Despite chlorine being a poorer leaving

group than fluorine in many

contexts, the steric relief gained by displacing the bulky chlorine often makes this the
primary site of reaction with amines.

C6-Fluorine: Located meta to the nitro group (1,3-relationship). While fluorine is highly

electronegative, the lack of direct resonance activation by the nitro group makes it less

labile than the C3-Cl in standard

conditions, unless the reaction is driven by the ortho-COOH effect (e.g., in cyclization).
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The Carboxylic Acid (Position 1): The acid is flanked by a nitro group and a fluorine atom.

This creates significant steric strain, twisting the carboxylate out of the ring plane, which

increases the acidity (ortho-effect) and makes decarboxylation a potential thermal risk during

high-temperature processing.

3D Conformation Analysis
Torsion: The nitro group at C2 is forced out of planarity by the adjacent C1-COOH and C3-Cl.

This reduces its resonance conjugation slightly but maintains its inductive activation.

Implication: The non-planar nitro group is more susceptible to reduction (e.g., to an amine)

but may require forcing conditions due to steric hindrance from the adjacent chlorine.

Synthetic Logic & Purity Analysis
The synthesis of this scaffold typically involves nitration of a halobenzoic acid precursor.

Verifying the regiochemistry is the primary challenge.

Synthesis Workflow (Reconstructed)
The most logical synthetic route involves the nitration of 3-chloro-6-fluorobenzoic acid.

Precursor:
3-Chloro-6-fluorobenzoic acid

Nitration:
HNO3 / H2SO4

(0°C to RT)

Isomer Mixture:
2-Nitro (Major) + 4/5-Nitro (Minor)

 Electrophilic Subst. Purification:
Recrystallization from

EtOAc/Hexane

 Isolation Target:
3-Chloro-6-fluoro-
2-nitrobenzoic acid

 >98% Purity

Click to download full resolution via product page

Figure 1: Typical synthetic pathway. The directing effects of Cl (ortho/para) and F (ortho/para)

vs COOH (meta) favor the 2-position, though isomer separation is often required.

Analytical Method: HPLC-UV
Due to the acidic nature of the compound, standard neutral mobile phases result in peak

tailing.

Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

Mobile Phase A: Water + 0.1% Trifluoroacetic Acid (TFA) or Formic Acid.
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Mobile Phase B: Acetonitrile (MeCN).

Gradient: 5% B to 95% B over 15 minutes.

Detection: UV at 254 nm (aromatic ring) and 210 nm (carbonyl).

Retention Logic: The nitro group increases hydrophobicity, but the free acid reduces it. The

compound typically elutes after the non-nitrated precursor.

Analytical Characterization (The "Measure" Phase)
Confirming the structure requires distinguishing it from its isomers (e.g., 2-chloro-6-fluoro-3-

nitrobenzoic acid). NMR is the definitive tool.

Nuclear Magnetic Resonance (NMR) Prediction
The aromatic region contains only two protons (H4 and H5), providing a distinct coupling

pattern.

Nucleus Signal Multiplicity

Coupling
Constants (

)

Structural
Assignment

H NMR H5
dd (Doublet of

Doublets)

Hz (Ortho)

Hz (Ortho)

Proton adjacent

to Fluorine (C6)

and H4.

H NMR H4
dd (Doublet of

Doublets)

Hz (Ortho)

Hz (Meta)

Proton adjacent

to Chlorine (C3)

and H5.

F NMR F6 dd
Hz

Hz

Distinct fluorine

signal split by H5

and H4.[1]

Diagnosis: If the spectrum shows two singlets, the substitution pattern is likely para (2,5-

substituted). The presence of strong ortho-coupling (

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2-nitrobenzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2358023?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hz) confirms the protons are adjacent (positions 4 and 5), validating the 2,3,6-substitution
pattern.

Mass Spectrometry (MS)
Ionization: ESI Negative Mode (

).

Expected Mass: 217.96 m/z (Monoisotopic peak for

).

Isotope Pattern: Distinct 3:1 ratio for M and M+2 peaks due to Chlorine (

).

Reactivity Profile & Applications
The core utility of 3-Chloro-6-fluoro-2-nitrobenzoic acid lies in its ability to undergo controlled

functionalization.

Regioselective
Reaction with primary amines (

) typically displaces the C3-Chlorine.

Mechanism: The nucleophile attacks C3, forming a Meisenheimer complex stabilized by the

ortho-nitro group.

Why C3-Cl and not C6-F? Although F is a better leaving group, the C3 position is activated

by the ortho-nitro group. The C6 position is meta to the nitro group, rendering it significantly

less reactive despite the high electronegativity of fluorine.

Reduction & Cyclization
Following substitution, the nitro group can be reduced to an amine (using

or
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). The resulting anthranilic acid derivative is a "privileged structure" capable of cyclizing with the
carboxylic acid to form:

Fluoroquinolones: Antibacterial agents.

Benzoxazinones: Pharmacophores for various enzyme inhibitors.

3-Chloro-6-fluoro-
2-nitrobenzoic acid

SNAr Reaction
(R-NH2, Base)

 Displaces Cl (C3)

3-(Alkylamino)-6-fluoro-
2-nitrobenzoic acid

Nitro Reduction
(H2, Pd/C)

 Forms Aniline

Cyclization
(Condensation)

Fluoroquinolone/
Heterocyclic Core

Click to download full resolution via product page

Figure 2: Reactivity decision tree. The scaffold is a gateway to fused heterocyclic systems via

sequential substitution and reduction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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